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Compound of Interest

Compound Name: 6-Cyanoindole

Cat. No.: B017180 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides a comprehensive overview of the safety and

handling precautions for 6-Cyanoindole, a versatile building block in organic synthesis and

medicinal chemistry.[1]

Chemical and Physical Properties
6-Cyanoindole, with the CAS number 15861-36-6, is an off-white to brown crystalline solid.[1]

[2] A summary of its key physical and chemical properties is presented below.
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Property Value Source

Molecular Formula C₉H₆N₂ [1]

Molecular Weight 142.16 g/mol [1]

Melting Point 127-130 °C [1]

Appearance
Off-White Crystalline Solid /

Brown powder
[1][2]

Solubility

Sparingly soluble in water;

Soluble in organic solvents like

ethanol and acetone.

[3]

Storage Conditions

Store at 0-8°C.[1] Keep in a

dry, well-ventilated place.[4]

Light sensitive.[5]

Hazard Identification and Classification
6-Cyanoindole is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Hazard Statement

Acute toxicity, Oral H301: Toxic if swallowed.[2]

Acute toxicity, Dermal H312: Harmful in contact with skin.

Acute toxicity, Inhalation H332: Harmful if inhaled.

Skin corrosion/irritation H315: Causes skin irritation.[2][3]

Serious eye damage/eye irritation H319: Causes serious eye irritation.[2][3]

Specific target organ toxicity — single exposure H335: May cause respiratory irritation.[2][3]

Pictograms:

GHS06 (Toxic), GHS07 (Harmful/Irritant)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemimpex.com/products/21181
https://www.chemimpex.com/products/21181
https://www.chemimpex.com/products/21181
https://www.chemimpex.com/products/21181
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1429451.htm?N=India
https://wap.guidechem.com/encyclopedia/6-cyanoindole-dic18774.html
https://www.chemimpex.com/products/21181
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16041~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:41:33~~Indole-3-carbonitrile~~
https://www.fishersci.com/store/msds?partNumber=AC110790010&countryCode=US&language=en
https://www.benchchem.com/product/b017180?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1429451.htm?N=India
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1429451.htm?N=India
https://wap.guidechem.com/encyclopedia/6-cyanoindole-dic18774.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1429451.htm?N=India
https://wap.guidechem.com/encyclopedia/6-cyanoindole-dic18774.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1429451.htm?N=India
https://wap.guidechem.com/encyclopedia/6-cyanoindole-dic18774.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Danger/Warning[3]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is crucial when handling 6-Cyanoindole to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling 6-Cyanoindole to determine

the appropriate level of PPE. The following diagram outlines a general PPE selection guide.

Personal Protective Equipment (PPE) for 6-Cyanoindole

Safety glasses with side-shields or goggles Chemical-resistant gloves (e.g., nitrile) Lab coat
Use in a well-ventilated area or fume hood.

Respirator may be required for large quantities or poor ventilation.

Handling 6-Cyanoindole

Always required Always required Always required Assess ventilation

Click to download full resolution via product page

Caption: PPE selection guide for handling 6-Cyanoindole.

General Handling Procedures
Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

Wash hands and any exposed skin thoroughly after handling.[2][5]

Do not eat, drink, or smoke when using this product.[2]

Use only outdoors or in a well-ventilated area.[4]

Avoid dust formation.[5]
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Storage
Store in a tightly closed container in a dry and well-ventilated place.[4]

Recommended storage is in a refrigerator (0-8°C).[1]

The product is light sensitive and should be stored accordingly.[5]

Store locked up.[2]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[2][5]

Skin Contact

Take off immediately all contaminated clothing.

Wash with plenty of soap and water.[4][5] If skin

irritation occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2] Immediately call a

POISON CENTER or doctor/physician.

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[5]

Accidental Release Measures
The following workflow outlines the general procedure for responding to a spill of 6-
Cyanoindole.
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6-Cyanoindole Spill Response Workflow

Evacuate unnecessary personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill

Sweep up and shovel into a suitable container for disposal

Clean the spill area

Dispose of waste in accordance with local regulations

Spill Occurs

Click to download full resolution via product page

Caption: General workflow for 6-Cyanoindole spill response.

Toxicological Information
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Detailed toxicological studies on 6-Cyanoindole are limited.[3] However, it is known to be

harmful if swallowed, in contact with skin, or if inhaled. As with many nitrile-containing

compounds, there is a potential for moderate health risks upon exposure.[3] Acute exposure

may lead to irritation of the respiratory tract, nausea, dizziness, and eye irritation.[3]

Experimental Protocols
Due to the limited availability of specific safety testing protocols for 6-Cyanoindole, a general

protocol for its safe handling in a laboratory setting is provided.

General Protocol for Safe Handling of 6-Cyanoindole
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment, considering the quantity of 6-Cyanoindole to be used and the specific

manipulations involved.

PPE: Don appropriate PPE as determined by the risk assessment, including, at a minimum,

safety glasses, a lab coat, and chemical-resistant gloves.

Ventilation: All handling of solid 6-Cyanoindole and its solutions should be performed in a

certified chemical fume hood to avoid inhalation of dust or vapors.

Weighing: When weighing the solid, use a balance inside the fume hood or in a designated

weighing enclosure.

Dissolution: When preparing solutions, add the solid 6-Cyanoindole to the solvent slowly to

avoid splashing.

Reaction Setup: Ensure all glassware is properly secured and the reaction is set up in a way

that minimizes the risk of spills or breakage.

Waste Disposal: Dispose of all waste containing 6-Cyanoindole in a designated, labeled

hazardous waste container. Follow all institutional and local regulations for chemical waste

disposal.

Decontamination: After handling, thoroughly decontaminate all surfaces and equipment.

Wash hands and any exposed skin immediately.
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This guide is intended to provide a comprehensive overview of the safety and handling of 6-
Cyanoindole. It is essential to consult the specific Safety Data Sheet (SDS) for the product you

are using and to always follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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